Cas no 1895484-37-3 (2-1-(2,4,5-trimethylphenyl)cyclopropylacetic acid)

• Product Name: 2-1-(2,4,5-trimethylphenyl)cyclopropylacetic acid
• CAS No: 1895484-37-3
• MF: C₁₄H₁₈O₂
• MW: 218.291524410248
• CID: 6223055
• PubChem ID: 117311152
• Update Time: 2025-07-20

2-1-(2,4,5-trimethylphenyl)cyclopropylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-1-(2,4,5-trimethylphenyl)cyclopropylacetic acid
• 2-[1-(2,4,5-trimethylphenyl)cyclopropyl]acetic acid
• EN300-1790126
• 1895484-37-3

• Inchi： 1S/C14H18O2/c1-9-6-11(3)12(7-10(9)2)14(4-5-14)8-13(15)16/h6-7H,4-5,8H2,1-3H3,(H,15,16)
• InChI Key： ONOBNPYVBKPSTL-UHFFFAOYSA-N
• SMILES： OC(CC1(C2C=C(C)C(C)=CC=2C)CC1)=O

Computed Properties

• Exact Mass: 218.130679813g/mol
• Monoisotopic Mass: 218.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 37.3Ų

Additional information on 2-1-(2,4,5-trimethylphenyl)cyclopropylacetic acid

Comprehensive Overview of 2-1-(2,4,5-trimethylphenyl)cyclopropylacetic acid (CAS No. 1895484-37-3): Properties, Applications, and Industry Insights

In the realm of fine chemicals and pharmaceutical intermediates, 2-1-(2,4,5-trimethylphenyl)cyclopropylacetic acid (CAS No. 1895484-37-3) has garnered significant attention due to its unique structural features and versatile applications. This compound, characterized by its cyclopropylacetic acid backbone and 2,4,5-trimethylphenyl substitution, serves as a critical building block in organic synthesis. Researchers and manufacturers alike are increasingly exploring its potential in drug discovery, agrochemical formulations, and material science, aligning with the growing demand for high-purity intermediates and custom synthesis solutions.

The molecular structure of 2-1-(2,4,5-trimethylphenyl)cyclopropylacetic acid combines a rigid cyclopropane ring with an acetic acid functional group, offering steric constraints that influence reactivity—a feature highly valued in stereoselective synthesis. Its CAS No. 1895484-37-3 ensures precise identification in regulatory and procurement contexts, addressing industry concerns about supply chain transparency and compound traceability. Recent studies highlight its role in modulating biological activity, particularly in designing small-molecule inhibitors and metabolically stable compounds, reflecting broader trends toward targeted therapeutics.

From an industrial perspective, the synthesis of 2-1-(2,4,5-trimethylphenyl)cyclopropylacetic acid often involves Pd-catalyzed cross-coupling or cyclopropanation reactions, topics frequently searched in organic chemistry forums and patent databases. Optimizing these processes to achieve high atom economy and low environmental impact resonates with the global push for green chemistry practices. Furthermore, its stability under physiological conditions makes it a candidate for prodrug development, a hot topic in pharmacokinetic optimization discussions.

Market analysts note rising inquiries about CAS No. 1895484-37-3 from contract research organizations (CROs) and specialty chemical suppliers, driven by its utility in structure-activity relationship (SAR) studies. The compound’s compatibility with high-throughput screening platforms further enhances its appeal for drug discovery pipelines. As regulatory agencies emphasize impurity profiling, the availability of HPLC/GC-validated batches of this acid meets stringent quality control standards demanded by GMP facilities.

Emerging applications of 2-1-(2,4,5-trimethylphenyl)cyclopropylacetic acid extend to advanced material science, where its rigid aromatic system contributes to liquid crystal formulations and polymeric additives. This aligns with searches for thermal-stable monomers and photoactive materials in electronics. Educational content around its NMR spectral data (e.g., chemical shifts of cyclopropyl protons) also attracts chemistry educators and spectroscopy enthusiasts, underscoring its didactic value.

In conclusion, 2-1-(2,4,5-trimethylphenyl)cyclopropylacetic acid (CAS No. 1895484-37-3) exemplifies the intersection of innovative chemistry and practical utility. Its multifaceted roles—from enabling precision medicine to advancing sustainable materials—position it as a compound of enduring relevance. Future research may unlock further potential in catalysis or bioconjugation, solidifying its status as a keystone intermediate in modern chemical enterprises.